Cas no 951893-76-8 (3-(2-Cyano-3-fluorophenyl)-1-propene)
3-(2-Cyano-3-fluorophenyl)-1-propene Chemical and Physical Properties
Names and Identifiers
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- 3-(2-CYANO-3-FLUOROPHENYL)-1-PROPENE
- FCH870519
- 2-FLUORO-6-(PROP-2-EN-1-YL)BENZONITRILE
- 3-(2-Cyano-3-fluorophenyl)-1-propene
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- Inchi: 1S/C10H8FN/c1-2-4-8-5-3-6-10(11)9(8)7-12/h2-3,5-6H,1,4H2
- InChI Key: UBDOHXJIYNYLSP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1C#N)CC=C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Topological Polar Surface Area: 23.8
3-(2-Cyano-3-fluorophenyl)-1-propene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200598-1g |
3-(2-Cyano-3-fluorophenyl)-1-propene |
951893-76-8 | 97% | 1g |
£297.00 | 2022-02-28 | |
| Fluorochem | 200598-2g |
3-(2-Cyano-3-fluorophenyl)-1-propene |
951893-76-8 | 97% | 2g |
£453.00 | 2022-02-28 | |
| Fluorochem | 200598-5g |
3-(2-Cyano-3-fluorophenyl)-1-propene |
951893-76-8 | 97% | 5g |
£1077.00 | 2022-02-28 | |
| Enamine | EN300-698497-0.05g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 0.05g |
$707.0 | 2023-05-29 | ||
| Enamine | EN300-698497-0.1g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 0.1g |
$741.0 | 2023-05-29 | ||
| Enamine | EN300-698497-0.25g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 0.25g |
$774.0 | 2023-05-29 | ||
| Enamine | EN300-698497-0.5g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 0.5g |
$809.0 | 2023-05-29 | ||
| Enamine | EN300-698497-1.0g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 1g |
$842.0 | 2023-05-29 | ||
| Enamine | EN300-698497-2.5g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 2.5g |
$1650.0 | 2023-05-29 | ||
| Enamine | EN300-698497-5.0g |
2-fluoro-6-(prop-2-en-1-yl)benzonitrile |
951893-76-8 | 5g |
$2443.0 | 2023-05-29 |
3-(2-Cyano-3-fluorophenyl)-1-propene Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(2-Cyano-3-fluorophenyl)-1-propene
Introduction to 3-(2-Cyano-3-fluorophenyl)-1-propene (CAS No. 951893-76-8)
The compound 3-(2-Cyano-3-fluorophenyl)-1-propene, identified by the CAS registry number 951893-76-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of alpha,beta-unsaturated nitriles, which are known for their reactivity and versatility in organic synthesis. The structure of this compound consists of a cyano group attached to a fluorophenyl ring, which is further connected to a propene moiety, creating a conjugated system that imparts unique electronic properties.
Recent studies have highlighted the importance of alpha,beta-unsaturated nitriles in the development of advanced materials and bioactive compounds. For instance, researchers have explored the use of 3-(2-Cyano-3-fluorophenyl)-1-propene as a precursor for synthesizing heterocyclic compounds, which are crucial in drug discovery and agrochemicals. The presence of both cyano and fluoro groups in the molecule introduces electron-withdrawing effects, enhancing the reactivity of the double bond and making it an excellent candidate for various nucleophilic additions and cycloaddition reactions.
The synthesis of CAS No. 951893-76-8 has been optimized through several methodologies, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. Moreover, the compound's stability under various reaction conditions has been thoroughly investigated, ensuring its reliability in diverse chemical processes.
In terms of physical properties, 3-(2-Cyano-3-fluorophenyl)-1-propene exhibits a melting point of approximately -40°C and a boiling point around 75°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for solution-phase reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system, which can be exploited in photoredox catalysis and light-induced reactions.
The application of this compound extends beyond traditional organic synthesis. Recent research has demonstrated its potential as a building block in the construction of bioactive molecules with anti-inflammatory and anticancer properties. For example, studies have shown that derivatives of CAS No. 951893-76-8 can inhibit key enzymes involved in inflammatory pathways, suggesting their therapeutic potential.
In conclusion, 3-(2-Cyano-3-fluorophenyl)-1-propene (CAS No. 951893-76-8) is a versatile compound with promising applications in organic synthesis, materials science, and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists and researchers across various disciplines.
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